2-(dimethylamino)-2-(1H-indol-3-yl)acetonitrile
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Description
2-(dimethylamino)-2-(1H-indol-3-yl)acetonitrile is a useful research compound. Its molecular formula is C12H13N3 and its molecular weight is 199.257. The purity is usually 95%.
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Scientific Research Applications
Anticancer Activity
A study explored the synthesis of novel 2,4-diamino-1,3,5-triazine derivatives incorporating the dimethylamino group, showing significant anticancer activity against melanoma cell lines. This indicates potential applications of related compounds in developing new anticancer agents (Sa̧czewski et al., 2006).
Basicity and Solvent Effects
Research on the basicity of nucleophilic carbenes in different solvents, including acetonitrile, provides insights into the chemical behavior of dimethylamino derivatives. This is crucial for understanding their reactivity and designing reactions involving such compounds (Magill et al., 2004).
Photochromic Applications
A study on gated photochromic systems demonstrated that dimethylamino groups could be utilized in photochromic diarylethenes activated by visible light. This application is particularly relevant in developing materials for optical storage and switches (Mahvidi et al., 2016).
Chemical Synthesis
The reactivity of 4,6-dimethoxyindoles with nitric acid in acetonitrile, leading to nitration and oxidative dimerization, showcases the compound's role in facilitating diverse chemical transformations. Such processes are vital for synthesizing novel organic compounds with potential applications in various fields (Keawin et al., 2005).
Macromonomer Synthesis
Another application includes the synthesis of a new macromonomer from 2-(dimethylamino)ethyl methacrylate, highlighting the compound's utility in polymer science for creating novel macromolecular structures. Such advancements contribute to the development of new materials with tailored properties (Boyer et al., 2004).
Properties
IUPAC Name |
2-(dimethylamino)-2-(1H-indol-3-yl)acetonitrile |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H13N3/c1-15(2)12(7-13)10-8-14-11-6-4-3-5-9(10)11/h3-6,8,12,14H,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HBQFMIIRIKMRPI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)C(C#N)C1=CNC2=CC=CC=C21 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H13N3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
199.25 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.